Cas no 2640966-30-7 (2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine)

• Product Name: 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine
• CAS No: 2640966-30-7
• MF: C₁₆H₁₆N₄S
• MW: 296.390041351318
• CID: 5317813
• PubChem ID: 155800933
• Update Time: 2025-07-15

2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine
• 2640966-30-7
• F6755-5447
• AKOS040725062

• Inchi： 1S/C16H16N4S/c1-2-11(1)13-9-14-16(17-5-7-20(14)18-13)19-6-3-15-12(10-19)4-8-21-15/h4-5,7-9,11H,1-3,6,10H2
• InChI Key： LNUMFWMDIUIEOC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C2)C1C2=CC(C3CC3)=NN2C=CN=1

Computed Properties

• Exact Mass: 296.10956770g/mol
• Monoisotopic Mass: 296.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine

Introduction to 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine (CAS No. 2640966-30-7)

2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine, identified by its CAS number 2640966-30-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by multiple fused rings and functional groups, which are often explored for their potential biological activities. The presence of a cyclopropyl substituent and a thieno[3,2-c]pyridine core in its molecular structure suggests a high degree of structural rigidity and potential for interactions with biological targets.

The thieno[3,2-c]pyridine scaffold is particularly noteworthy due to its prevalence in biologically active molecules. This moiety has been extensively studied for its role in modulating various biological pathways, including those involved in cancer progression, inflammation, and neurodegeneration. The pyrazolo[1,5-a]pyrazine component further enhances the compound's complexity by introducing additional aromatic rings that can contribute to its binding affinity and selectivity. Such structural features make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel small molecules that can modulate the activity of protein kinases, which are key enzymes involved in many cellular processes. The 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine structure exhibits features that are reminiscent of kinase inhibitors. Specifically, the combination of the thieno[3,2-c]pyridine and pyrazolo[1,5-a]pyrazine rings can potentially interact with the ATP-binding site of kinases, thereby inhibiting their activity. This hypothesis is supported by computational studies that have predicted favorable binding interactions between similar scaffolds and kinase domains.

Moreover, the cyclopropyl group in the molecule may contribute to its metabolic stability and bioavailability. Cyclopropyl-substituted compounds are known to exhibit enhanced resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450) enzymes. This characteristic is particularly valuable in drug development, as it can lead to improved pharmacokinetic profiles and longer durations of action.

Recent advancements in spectroscopic techniques have allowed researchers to gain deeper insights into the conformational dynamics of this compound. NMR studies have revealed that the thieno[3,2-c]pyridine ring adopts specific conformations that are conducive to binding with biological targets. These findings provide valuable information for designing derivatives with enhanced binding affinity and selectivity.

The synthesis of 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1,5-a]pyrazine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the formation of complex ring systems and the introduction of various functional groups. However, recent methodological advancements have made it possible to construct such molecules with greater efficiency and precision. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to form the carbon-carbon bonds between the different ring systems.

In terms of biological activity, 2-cyclopropyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrazolo[1，5-a]pyrazine has shown promise in preclinical studies as a potential therapeutic agent. Initial assays have indicated that it may possess anti-proliferative properties against certain cancer cell lines. The exact mechanism of action remains under investigation but is likely related to its ability to interfere with key signaling pathways involved in cell growth and survival.

The compound's potential therapeutic applications extend beyond oncology. There is growing evidence suggesting that it may also exhibit anti-inflammatory effects by modulating inflammatory cytokine production. This dual functionality makes it an attractive candidate for treating conditions where inflammation plays a significant role.

Another area of interest is the compound's potential as an antioxidant agent. Reactive oxygen species (ROS) are known to contribute to various pathological conditions such as oxidative stress-induced neurodegenerative diseases. Preliminary studies have shown that 2-cyclopropyl-4-{4H，5H，6H，7H-thieno[3，2-c]pyridin-5-yl}pyrazolo[1，5-a]pyrazine can scavenge ROS and protect cells from oxidative damage.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties through structural modifications. In the case of this compound, cyclopropyl-substituted analogs have been synthesized to evaluate their metabolic stability and bioavailability. These derivatives have shown improved pharmacokinetic profiles compared to their parent compound.

The use of computational modeling has been instrumental in guiding these structural modifications. Molecular docking studies have predicted how different substituents might affect binding affinity and selectivity。 These predictions have been validated experimentally， providing a powerful tool for rational drug design。

In conclusion, 2-cyclopropyl-4-{4H，5H，6H，7H-thieno[3，2-c]pyridin-5-yl}pyrazolo[1，5-a]pyrazine (CAS No。 2640966-30-7) represents a structurally intriguing molecule with significant potential in pharmaceutical applications。 Its complex scaffold， combined with favorable pharmacokinetic properties， makes it an attractive candidate for further development。 Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential across multiple disease areas。